Cas no 493026-73-6 (D-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester)

The compound D-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester is a chiral, Boc-protected derivative of D-alanine, commonly employed in peptide synthesis and medicinal chemistry. Its key advantages include enhanced stability due to the tert-butoxycarbonyl (Boc) protecting group, which prevents unwanted side reactions during peptide coupling. The ethyl ester moiety improves solubility in organic solvents, facilitating purification and handling. This derivative is particularly useful in stereospecific syntheses, ensuring high enantiomeric purity in peptide and small-molecule applications. Its well-defined structure and compatibility with standard deprotection conditions make it a reliable intermediate in complex organic and bioconjugate syntheses.
D-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester structure
493026-73-6 structure
Product Name:D-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
CAS No:493026-73-6
MF:C10H20N2O4
MW:232.276803016663
CID:1519016
PubChem ID:71742034
Update Time:2025-05-20

D-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • D-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
    • 493026-73-6
    • SCHEMBL8127521
    • (R)-Ethyl2-amino-3-((tert-butoxycarbonyl)amino)propanoate
    • ethyl (2R)-2-amino-3-{[(tert-butoxy)carbonyl]amino}propanoate
    • (R)-Ethyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate
    • Inchi: 1S/C10H20N2O4/c1-5-15-8(13)7(11)6-12-9(14)16-10(2,3)4/h7H,5-6,11H2,1-4H3,(H,12,14)/t7-/m1/s1
    • InChI Key: RSRGPHDXIHPNAG-SSDOTTSWSA-N
    • SMILES: O(C(NC[C@H](C(=O)OCC)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 232.14230712g/mol
  • Monoisotopic Mass: 232.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 90.6Ų

D-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester Pricemore >>

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Additional information on D-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester

Comprehensive Guide to D-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester (CAS No. 493026-73-6)

D-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester (CAS No. 493026-73-6) is a specialized amino acid derivative widely used in pharmaceutical research, peptide synthesis, and biochemical applications. This compound, featuring a Boc-protected amino group and an ethyl ester moiety, is valued for its role in constructing complex peptides with high stereochemical purity. Researchers and manufacturers favor it due to its stability and compatibility with solid-phase peptide synthesis (SPPS) protocols.

The growing demand for custom peptide synthesis and drug discovery has increased interest in D-Alanine derivatives. This compound is particularly relevant in developing therapeutic peptides, antimicrobial agents, and enzyme inhibitors. Its CAS number 493026-73-6 ensures precise identification in global chemical databases, making it a reliable reference for procurement and regulatory compliance.

One of the key advantages of D-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester is its compatibility with automated peptide synthesizers, a trending topic in biotech innovation. As the pharmaceutical industry shifts toward high-throughput screening and AI-driven drug design, this compound serves as a critical building block for peptide-based therapeutics, including those targeting metabolic disorders and neurodegenerative diseases.

From a synthetic chemistry perspective, the Boc-protecting group in this derivative enhances stability during multi-step organic reactions, reducing side reactions. The ethyl ester functionality further improves solubility in organic solvents, facilitating purification processes. These properties align with current industry trends favoring green chemistry and sustainable synthesis methods.

In analytical applications, CAS 493026-73-6 is often characterized via HPLC, mass spectrometry, and NMR spectroscopy—techniques frequently searched by researchers optimizing peptide quality control. The compound’s chiral purity (>98%) makes it ideal for studies requiring enantioselective catalysis or structural biology research.

Market insights indicate rising procurement of D-Alanine derivatives by CDMOs (Contract Development and Manufacturing Organizations) and academic labs. This trend correlates with increased investment in personalized medicine and bioconjugation technologies. Suppliers often highlight its use in linker chemistry for antibody-drug conjugates (ADCs), a hot topic in oncology research.

Storage recommendations for D-Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester typically suggest 2-8°C conditions to maintain stability—a detail frequently queried by laboratory personnel. Proper handling ensures optimal performance in N-terminal modifications or peptide elongation reactions, critical for reproducible results.

For researchers exploring structure-activity relationships (SAR), this compound enables precise stereochemical control—a recurring theme in medicinal chemistry publications. Its utility in creating peptidomimetics addresses the pharmaceutical industry’s need for metabolically stable drug candidates, another trending search topic.

Regulatory-wise, CAS 493026-73-6 is not classified under restricted categories, simplifying international shipping for research purposes. This aligns with global efforts to streamline cross-border chemical commerce while maintaining safety standards—an increasingly searched regulatory topic.

Future applications may include biomaterials engineering and targeted drug delivery systems, areas gaining traction in scientific literature. As peptide therapeutics advance, demand for high-purity D-Alanine derivatives like this ester is projected to grow, particularly in GLP-1 analog development and cell-penetrating peptide research.

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